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Compound of Interest

Compound Name: Urb937

Cat. No.: B584721 Get Quote

Technical Support Center: URB937
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of URB937, along with

troubleshooting guides and experimental protocols.

Frequently Asked Questions (FAQs)
Q1: How should I store URB937 powder?

A1: URB937 powder should be stored at -20°C for long-term stability, where it can be viable for

up to three years.[1][2] For shorter periods, storage at 4°C is acceptable for up to two years.[1]

Q2: What is the recommended storage for URB937 in solution?

A2: For optimal stability, stock solutions of URB937 should be stored at -80°C and are typically

stable for up to 6 months.[1] For shorter-term storage of up to one month, -20°C is suitable.[1]

[3] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[2] Aqueous

solutions are not recommended for storage longer than one day.

Q3: In which solvents can I dissolve URB937?

A3: URB937 is soluble in several organic solvents. For in vitro experiments, Dimethyl Sulfoxide

(DMSO) is commonly used.[1][2][3][4] It is also soluble in ethanol and Dimethylformamide

(DMF).[3][4] For in vivo studies, complex vehicles are often required.[5]
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Q4: My URB937 solution appears to have precipitated. What should I do?

A4: Precipitation can occur for several reasons, including solvent saturation, temperature

changes, or interaction with aqueous buffers. If precipitation is observed, gentle warming

and/or sonication can help redissolve the compound.[1][2] For cell culture experiments, ensure

the final concentration of DMSO is low (typically ≤0.1%) to prevent precipitation in the media.[2]

If using aqueous buffers, it is best to dilute the stock solution immediately before use.

Q5: How stable is URB937 in aqueous solutions or cell culture media?

A5: While specific quantitative data on the half-life of URB937 in aqueous solutions is not

readily available, it is a common practice to prepare aqueous dilutions fresh for each

experiment and discard any unused solution.[5] This suggests that the compound may have

limited stability in aqueous environments. For critical applications, it is recommended to

perform a stability study under your specific experimental conditions.

Solubility Data
The solubility of URB937 can vary between batches and is dependent on the solvent. The

following table summarizes solubility data from various suppliers.
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Solvent Concentration Notes

DMSO ≥ 100 mg/mL (282.17 mM)

Hygroscopic DMSO can

impact solubility; use a fresh

aliquot.[1]

DMSO 71 mg/mL (200.33 mM)

DMSO 25 mg/mL (70.54 mM)
Sonication is recommended to

aid dissolution.[2]

DMSO 15 mg/mL

Ethanol 17 mg/mL

Ethanol 10 mg/mL

DMF 10 mg/mL

DMSO:PBS (pH 7.2) (1:10) 0.1 mg/mL

Storage Conditions Summary
Form Storage Temperature Shelf Life

Powder -20°C 3 years[1][2]

4°C 2 years[1]

In Solvent -80°C 6 months[1]

-20°C 1 month[1][3]
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Issue Possible Cause Recommended Solution

Compound Precipitation in

Stock Solution

Solvent is saturated or has

absorbed water.

Gently warm the solution

and/or sonicate. Use fresh,

anhydrous DMSO for

preparing stock solutions.

Precipitation in Cell Culture

Media

High final concentration of

organic solvent (e.g., DMSO).

Interaction with media

components.

Keep the final DMSO

concentration at or below

0.1%. Prepare the final dilution

immediately before adding to

the cells.

Inconsistent Experimental

Results

Degradation of URB937 in

solution.

Prepare fresh dilutions from a

frozen stock for each

experiment. Avoid repeated

freeze-thaw cycles of the stock

solution by preparing aliquots.

Difficulty Dissolving for In Vivo

Studies
Low aqueous solubility.

Use a co-solvent system. A

common vehicle consists of

PEG-400, Tween-80, and

saline. For example, a mixture

of 10% PEG-400, 10% Tween-

80, and 80% saline has been

used.[5]

Experimental Protocols
Protocol for Quantification of URB937 in Biological
Samples using LC/MS-MS
This protocol is adapted from Sasso et al. (2019) and is suitable for determining the

concentration of URB937 in plasma and tissue homogenates.[5]

1. Sample Preparation:

To 0.1 mL of plasma or approximately 50 mg of tissue, add an internal standard (e.g.,

URB597).
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Precipitate proteins by adding ice-cold methanol.

Vortex and centrifuge the samples.

Load the supernatant onto a lipid removal cartridge.

Elute the sample and dry it under nitrogen.

Reconstitute the sample in the mobile phase for analysis.

2. LC/MS-MS System:

Column: Acquity BEH C18 column (1.7 µm, 80 Å, 2.1 × 50 mm).[5]

Mobile Phase A: 0.1% formic acid in water.[5]

Mobile Phase B: 0.1% formic acid in acetonitrile.[5]

Flow Rate: 0.5 mL/min.[5]

Gradient: A linear gradient from 20% B to 89% B over 5.5 minutes.[5]

Detection: Triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM)

mode.

MRM Transition for URB937: m/z 355.4 > 230.1.[5]

Visualizations
Signaling Pathway of URB937
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Caption: Mechanism of action of URB937.
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Caption: Workflow for a URB937 stability study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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